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Compound of Interest

Compound Name: 1,1-Dimethoxycyclopentane

Cat. No.: B1348547 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,1-Dimethoxycyclopentane. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

Name: 1,1-Dimethoxycyclopentane

Synonyms: Cyclopentanone Dimethyl Ketal

CAS Number: 931-94-2

Hazard Identification and Classification
1,1-Dimethoxycyclopentane is a highly flammable liquid and vapor that is harmful if

swallowed and can cause serious eye damage.[1][2]
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Hazard Class Category GHS Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor[2][3][4]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[2]

Signal Word: Danger[2][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling 1,1-Dimethoxycyclopentane.
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Body Part Recommended Protection Specification

Eyes/Face Safety Goggles / Face Shield

Wear tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US) approved

standards. A face shield is

recommended when a splash

hazard exists.[5][6]

Skin Chemical Resistant Gloves

Wear protective gloves.[5]

Thicker gloves generally offer

better protection.[7]

Protective Clothing

Wear fire/flame resistant and

impervious clothing.[6] This

includes a lab coat or

chemical-resistant suit.

Footwear

Protective boots should be

worn if the situation requires.

[5]

Respiratory Vapor Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges.[5][6]

Ensure the respirator is

NIOSH-approved.[8]

Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[1][6]
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Ground and bond containers and receiving equipment during transfer to prevent static

discharge.

Avoid contact with skin and eyes.[1][5][6]

Wash hands thoroughly after handling.[5]

Storage:

Keep the container tightly closed.[3][4][5]

Store in a cool, dark, and well-ventilated place.[4][5]

Store away from incompatible materials such as oxidizing agents.[5]

Emergency and Disposal Protocols
First-Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and immediately call a poison center or doctor.[5]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[3] If

skin irritation occurs, get medical advice.[5]

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[9]

If Inhaled: Move person to fresh air and keep comfortable for breathing. Get medical

attention if you feel unwell.[4]

Spill and Leak Procedures:

Remove all sources of ignition.[6]

Ensure adequate ventilation.[6]

Evacuate personnel to a safe area.[6]

Wear appropriate personal protective equipment.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/1-1-dimethoxycyclopentane.htm
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://www.echemi.com/sds/1-methoxy-1-cyclopentene-pid_Seven7013.html
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://www.tcichemicals.com/DE/en/p/D1886
https://www.tcichemicals.com/BE/en/sds/D1886_EU_6N.pdf
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/D1886_EU_6N.pdf
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://www.tcichemicals.com/DE/en/p/D1886
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11056&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D1886_EU_6N.pdf
https://www.echemi.com/sds/1-methoxy-1-cyclopentene-pid_Seven7013.html
https://www.echemi.com/sds/1-methoxy-1-cyclopentene-pid_Seven7013.html
https://www.echemi.com/sds/1-methoxy-1-cyclopentene-pid_Seven7013.html
https://www.echemi.com/sds/1-methoxy-1-cyclopentene-pid_Seven7013.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain the spill using inert absorbent material (e.g., sand, diatomite).[10]

Collect the absorbed material and place it in a suitable, closed container for disposal.[6][10]

Waste Disposal:

Dispose of contents and container in accordance with all local, regional, and national

regulations.[1][5]

The disposal of unused product must be handled by qualified personnel who are

knowledgeable of all applicable regulations and safety precautions.[5]

Experimental Workflow
The following diagram outlines the standard workflow for handling 1,1-
Dimethoxycyclopentane in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://sds.diversey.com/DirectDocumentDownloader/Document?prd=MSDS4935~~PDF~~MTR~~GB02~~BE~~
https://www.echemi.com/sds/1-methoxy-1-cyclopentene-pid_Seven7013.html
https://sds.diversey.com/DirectDocumentDownloader/Document?prd=MSDS4935~~PDF~~MTR~~GB02~~BE~~
https://www.chemicalbook.com/msds/1-1-dimethoxycyclopentane.htm
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://content.labscoop.com/products/00bfb236-1686-47f0-8a22-21ae2e99b1ca/jlOUAD4396_US_EN.pdf
https://www.benchchem.com/product/b1348547?utm_src=pdf-body
https://www.benchchem.com/product/b1348547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (Fume Hood)

Ground and Bond Equipment

Proceed to Handling

Transfer Chemical with Spark-Proof Tools

Conduct Experiment

Decontaminate Work Area

Experiment Complete

Segregate and Label Waste

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,1-Dimethoxycyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1-DIMETHOXYCYCLOPENTANE - Safety Data Sheet [chemicalbook.com]

2. 1,1-Dimethoxy-cyclopentane | C7H14O2 | CID 523052 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1,1-Dimethoxycyclopentane | 931-94-2 | TCI Deutschland GmbH [tcichemicals.com]

4. tcichemicals.com [tcichemicals.com]

5. content.labscoop.com [content.labscoop.com]

6. echemi.com [echemi.com]

7. pppmag.com [pppmag.com]

8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

9. fishersci.com [fishersci.com]

10. sds.diversey.com [sds.diversey.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,1-
Dimethoxycyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348547#personal-protective-equipment-for-
handling-1-1-dimethoxycyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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